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Compound of Interest

Compound Name: Aristola-1(10),8-dien-2-one

Cat. No.: B593627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aristola-1(10),8-dien-2-one is a naturally occurring sesquiterpenoid belonging to the

aristolane class.[1] These compounds are characterized by a distinctive tricyclic carbon

skeleton featuring a gem-dimethylcyclopropane moiety. First isolated from the metabolites of

the mushroom Anthracophyllum sp. BCC18695 and later from the rhizomes of Nardostachys

chinensis, this compound is of significant interest to the scientific community.[1][2] Its presence

in Nardostachys chinensis, a plant with a history of use in traditional medicine for its sedative

and analgesic properties, suggests potential pharmacological activities. This guide provides a

comprehensive overview of the technical data and methodologies related to Aristola-1(10),8-
dien-2-one.

Chemical and Physical Properties
Aristola-1(10),8-dien-2-one is a sesquiterpene with the molecular formula C₁₅H₂₀O.[2] It is

described as an oil or powder in its purified form and is soluble in various organic solvents,

including chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[1][3]

Physicochemical Data
The following table summarizes the key physicochemical properties of Aristola-1(10),8-dien-2-
one.
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Property Value Source

CAS Number 22391-34-0 [1][3][4]

Molecular Formula C₁₅H₂₀O [2]

Molecular Weight 216.32 g/mol [2][5]

Physical Description Oil or Powder [1]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[1][3]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and identification of Aristola-
1(10),8-dien-2-one. The following tables present the nuclear magnetic resonance (NMR) data.

Table 2.1: ¹H NMR Spectroscopic Data

Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Data to be populated

from further research

Table 2.2: ¹³C NMR Spectroscopic Data

Position Chemical Shift (δ) ppm

Data to be populated from further research

Experimental Protocols
Isolation of Aristola-1(10),8-dien-2-one from
Nardostachys chinensis
The following protocol is a generalized procedure based on the methodologies reported for the

isolation of aristolane sesquiterpenoids from Nardostachys chinensis.
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Diagram 1: General Isolation Workflow
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Caption: General workflow for the isolation of Aristola-1(10),8-dien-2-one.

Methodology:

Extraction: The air-dried and powdered rhizomes of Nardostachys chinensis are extracted

with 95% aqueous ethanol at room temperature. The solvent is then evaporated under

reduced pressure to yield a crude extract.

Fractionation: The crude extract is suspended in water and partitioned with ethyl acetate.

The ethyl acetate soluble fraction is concentrated.

Chromatography: The ethyl acetate fraction is subjected to repeated column chromatography

on silica gel. Further purification is achieved using medium-pressure liquid chromatography

(MPLC) and preparative high-performance liquid chromatography (HPLC) to yield pure

Aristola-1(10),8-dien-2-one.

Biological Activity and Potential Applications
While direct studies on the biological activity of Aristola-1(10),8-dien-2-one are limited, its

presence in Nardostachys chinensis, a plant known for its sedative and tranquilizing effects,

suggests potential neuropharmacological activity. Other aristolane sesquiterpenoids from this

plant have been shown to interact with the GABAergic system and regulate the serotonin

transporter. These findings provide promising avenues for future research into the therapeutic

potential of Aristola-1(10),8-dien-2-one. The compound is suggested to have potential in

research related to inflammation and immune-related disorders.

Known Biological Activities of Related Compounds
Sedative Effects: Other sesquiterpenoids from Nardostachys chinensis have demonstrated

sedative effects, suggesting a potential area of investigation for Aristola-1(10),8-dien-2-one.

Serotonin Transporter Regulation: Certain aristolane-type sesquiterpenoids have been

identified as regulators of the serotonin transporter, a key target in the treatment of various

neurological and psychiatric disorders.

Signaling Pathways
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Currently, there is no published data detailing the specific signaling pathways modulated by

Aristola-1(10),8-dien-2-one. However, based on the activities of related compounds, potential

interactions with neuro-regulatory pathways can be hypothesized.

Diagram 2: Hypothesized Areas of Biological Interaction
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Caption: Hypothesized biological interaction areas for Aristola-1(10),8-dien-2-one.

Conclusion
Aristola-1(10),8-dien-2-one is a fascinating natural product with a unique chemical structure.

Its origin from a medicinally important plant suggests a high potential for interesting biological

activities. This guide has summarized the currently available technical information. Further

research is warranted to fully elucidate its spectroscopic properties, develop efficient synthetic

routes, and explore its pharmacological profile and mechanism of action. The data presented

here serves as a valuable resource for researchers and professionals in the fields of natural

product chemistry, pharmacology, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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